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CAS No.: 39087-48-4

Cat. No.: B1208866

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Bioenergetic
Consequences of Calcium Clofibrate
Calcium clofibrate, a derivative of the fibrate class of lipid-lowering agents, has been

historically utilized for managing hyperlipidemia.[1][2] Its primary mechanism involves the

activation of peroxisome proliferator-activated receptor alpha (PPARα), a nuclear receptor that

is a master regulator of lipid metabolism.[3][4][5] Given that mitochondria are the central hubs

for cellular energy production and fatty acid oxidation, the interaction between a potent PPARα

agonist and these organelles is of significant scientific interest.[6] Assessing the impact of

Calcium Clofibrate on mitochondrial function is crucial for understanding its complete

pharmacological profile, including potential therapeutic benefits and unforeseen toxicities.[7][8]

Mitochondria are responsible for generating the majority of cellular ATP through oxidative

phosphorylation (OXPHOS). This process is intrinsically linked to other vital mitochondrial
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activities, such as the maintenance of membrane potential, regulation of reactive oxygen

species (ROS), and control over apoptosis.[9] Drug-induced mitochondrial dysfunction is a

significant contributor to cellular toxicity. Therefore, a comprehensive evaluation of how

Calcium Clofibrate modulates mitochondrial bioenergetics is essential for both basic research

and preclinical safety assessment.[8]

This guide provides a structured approach with detailed protocols to meticulously evaluate the

effects of Calcium Clofibrate on key aspects of mitochondrial health and function.

Scientific Background: The PPARα-Mitochondria
Axis
Calcium Clofibrate exerts its effects by activating PPARα, which in turn regulates the

transcription of a suite of genes involved in fatty acid transport and catabolism.[5] The

activation of PPARα is known to have profound effects on mitochondrial processes:

Fatty Acid β-Oxidation (FAO): PPARα activation upregulates enzymes essential for the

mitochondrial FAO pathway.[5][10] This leads to an increased capacity for breaking down

fatty acids for energy production, a key mechanism behind its lipid-lowering effect.[11][12]

Mitochondrial Biogenesis: PPARα can influence the creation of new mitochondria. It can

coactivate PGC-1α (Peroxisome proliferator-activated receptor-gamma coactivator-1 alpha),

a master regulator of mitochondrial biogenesis.[13] PGC-1α subsequently activates

downstream transcription factors like Nuclear Respiratory Factor 1 (NRF-1) and

Mitochondrial Transcription Factor A (TFAM), which are critical for the synthesis of

mitochondrial proteins and the replication of mitochondrial DNA (mtDNA).[14][15]

Electron Transport Chain (ETC) and Oxidative Stress: By increasing the flux of substrates

like fatty acids into the mitochondria, Calcium Clofibrate can alter the activity of the ETC.

This enhanced metabolic rate may, in some contexts, lead to an increase in the production of

ROS, potentially causing oxidative stress and mitochondrial damage.[16][17] Conversely,

some studies suggest PPARα activation can have anti-inflammatory and protective effects.[3]

[6]

This complex interplay necessitates a multi-parametric approach to assess the net effect of

Calcium Clofibrate on mitochondrial function.
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Signaling Pathway: Calcium Clofibrate's Influence on
Mitochondrial Biogenesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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